Cas no 1267467-68-4 (2-cyclopropyl-8-methylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-cyclopropyl-8-methylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1267467-68-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6444749
• PubChem ID: 79015535
• Update Time: 2025-06-07

2-cyclopropyl-8-methylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-8-methylimidazo1,2-apyridine-3-carboxylic acid
• 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-7-3-2-6-14-10(12(15)16)9(8-4-5-8)13-11(7)14/h2-3,6,8H,4-5H2,1H3,(H,15,16)
• InChI Key： SKMNMIULPJMVMC-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=C(C(O)=O)N1C=CC=C2C

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.59±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-cyclopropyl-8-methylimidazo1,2-apyridine-3-carboxylic acid

Introduction to 2-Cyclopropyl-8-Methylimidazo[1,2-a]pyridine-3-Carboxylic Acid (CAS No. 1267467-68-4)

2-Cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1267467-68-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid is characterized by a fused imidazole and pyridine ring system, with a cyclopropyl group and a methyl group substituting at specific positions. The carboxylic acid functional group imparts additional reactivity and potential for forming salts or esters, which can be useful in pharmaceutical formulations. The cyclopropyl substituent is particularly noteworthy as it can influence the conformational flexibility and lipophilicity of the molecule, thereby affecting its pharmacokinetic properties.

Recent studies have highlighted the potential therapeutic applications of 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that it could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Moreover, its low toxicity profile in animal models supports its safety for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to inflammatory conditions and neurological disorders. These findings have paved the way for larger-scale Phase II and III trials to confirm these initial observations.

The synthesis of 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid involves several well-established chemical reactions. One common approach is to start with an appropriate substituted pyridine derivative and undergo a series of transformations including cyclization, substitution, and carboxylation steps. The use of modern synthetic techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the yield and purity of the final product.

In conclusion, 2-cyclopropyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1267467-68-4) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.